5-Methyl-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 5-methyl-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C10H13N/c1-8-4-2-6-10-9(8)5-3-7-11-10/h2,4,6,11H,3,5,7H2,1H3
• InChI Key: YQQLVNSNKMHJCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCNC2=CC=C1
• Molecular Formula: C10H13N
• DSSTOX Substance ID: DTXSID201289132
• Molecular Weight: 147.22 g/mol
• CAS No.: 58960-02-4

Description

5-Methyl-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Mass Spectral Analysis

5-Methyl-1,2,3,4-tetrahydroquinoline, along with other tetrahydroquinolines, has been examined through mass spectral analysis. This study has aided in understanding the fragmentation mechanisms of these compounds. Such analyses are crucial in the field of chemistry for understanding molecular structures and reactions (Draper & Maclean, 1968).

Role in Neurodegenerative Diseases

A study identified this compound in the human brain, linking it to Parkinson's disease. This research suggests that such compounds might play a role in neurodegenerative diseases and could be crucial in understanding and potentially treating such conditions (Niwa et al., 1987).

Pharmaceutical and Agrochemical Synthesis

Optically pure tetrahydroquinolines, including this compound, are found in various alkaloids and are necessary for pharmaceutical and agrochemical synthesis. This highlights the compound's significance in the development of drugs and agricultural chemicals (Wang et al., 2009).

Tubulin-Polymerization Inhibition

A study on the modification of 6-methoxy-1,2,3,4-tetrahydroquinoline led to the discovery of new inhibitors of tubulin polymerization. This research is vital in the development of cancer therapies, as it can lead to the discovery of compounds that can disrupt cell division in cancer cells (Wang et al., 2014).

Antifungal Properties

This compound has been found to contribute to the antifungal properties of certain compounds. This research is significant for developing new antifungal agents, potentially leading to new treatments for fungal infections (Sugiyama et al., 2015).

Antibacterial Agents

Derivatives of this compound have been studied for their potential as antibacterial agents. This research is important for the development of new antibiotics, especially in the face of increasing antibiotic resistance (Rauckman et al., 1989).

Safety and Hazards

5-Methyl-1,2,3,4-tetrahydroquinoline is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Due to the pharmacological relevance of 1,2,3,4-tetrahydroquinolines, the development of new synthetic approaches towards this class of compounds is of high importance for drug research and medicinal chemistry. The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community which has resulted in the development of novel THIQ analogs with potent biological activity.

Mechanism of Action

Target of Action

Tetrahydroquinoline derivatives, a family to which this compound belongs, are known to have a wide range of applications and are key structural motifs in pharmaceutical agents .

Mode of Action

It’s synthesized through a three-component cascade reaction involving 2-alkenyl aniline, aldehydes, and ethyl cyanoacetate . This reaction proceeds through the Knoevenagel condensation of ethyl cyanoacetate with aldehydes followed by the aza-Michael–Michael addition with 2-alkenyl anilines to prepare the tetrahydroquinoline scaffolds .

Biochemical Pathways

Tetrahydroquinolines are known to be involved in various biological activities .

Result of Action

Tetrahydroquinoline derivatives are known for their abundance in natural products and notable biological activity .

Action Environment

It’s worth noting that the synthesis of tetrahydroquinolines is often carried out under mild conditions .

Biochemical Analysis

Biochemical Properties

5-Methyl-1,2,3,4-tetrahydroquinoline plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes involved in catecholamine metabolism, such as tyrosine hydroxylase and monoamine oxidase . These interactions are essential as they influence the metabolic pathways and the overall biochemical environment within the cells.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to impact the mitochondrial electron-transport chain, leading to changes in ATP production and reactive oxygen species formation . These changes can alter cellular metabolism and gene expression, thereby affecting overall cell function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been found to inhibit enzymes like monoamine oxidase, which plays a role in neurotransmitter metabolism . Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions but can degrade over time, leading to changes in its biochemical activity . Long-term exposure to this compound in in vitro or in vivo studies has revealed its potential to cause cellular stress and alter metabolic processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as neuroprotection and antioxidant properties . At higher doses, it can cause toxic or adverse effects, including oxidative stress and cellular damage . Understanding the dosage threshold is crucial for its potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For instance, it is metabolized by enzymes like monoamine oxidase, which converts it into various metabolites . These metabolic pathways are essential for understanding its overall impact on cellular metabolism and function.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence its localization and accumulation within different cellular compartments . Understanding these transport mechanisms is crucial for determining its bioavailability and therapeutic potential.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. It is often directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is essential for its role in various biochemical processes and its overall impact on cellular function.